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Introduction

Hydrothermal alteration, a process involving the mineralogical and chemical transformation of
rocks by hot, circulating fluids, is a key indicator in the exploration for mineral deposits and the
study of geothermal systems. Feldspars, being among the most abundant rock-forming
minerals, are particularly susceptible to alteration and their transformation products provide
valuable insights into the nature and intensity of hydrothermal activity. This document provides
a detailed guide to the application of the Chemical Index of Alteration (CIA) and other relevant
indices for quantifying feldspar alteration in hydrothermal systems. It includes comprehensive
experimental protocols for sample analysis and data interpretation.

Hydrothermal alteration of feldspars typically involves the breakdown of primary feldspar
minerals (e.g., plagioclase, K-feldspar) and the formation of secondary minerals such as
sericite, clays (e.g., kaolinite, illite), epidote, and chlorite. The specific alteration assemblage is
dependent on factors like fluid temperature, pH, and the chemical composition of both the host
rock and the hydrothermal fluid.

Key Alteration Indices for Feldspar Alteration
Analysis
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Several geochemical indices can be employed to quantify the degree of feldspar alteration.
These indices are calculated from whole-rock major element data, typically obtained through X-
ray Fluorescence (XRF) analysis.

Chemical Index of Alteration (CIA)

The Chemical Index of Alteration (CIA) is a widely used weathering index that effectively
guantifies the degree of feldspar conversion to aluminous clay minerals.[1] High CIA values
indicate intense alteration with the removal of mobile cations like Ca?*, Na*, and K+ relative to
the more stable AlR*.[1]

Formula:
CIA = [Al203 / (Al203 + CaO* + Na20 + Kz20)] * 100

Where the oxides are in molar proportions. CaO represents the CaO incorporated in the silicate
fraction of the rock. A correction is necessary to exclude CaO from carbonate and phosphate
minerals.

Ishikawa Alteration Index (Al)

The Ishikawa Alteration Index (Al) is particularly useful for quantifying sericitic and chloritic
alteration, which are common products of feldspar breakdown in many hydrothermal systems,
especially in and around volcanogenic massive sulfide (VMS) deposits.

Formula:
Al =100 * (K20 + MgO) / (K20 + MgO + Na20 + CaO)

Chlorite-Carbonate-Pyrite Index (CCPI)

The Chlorite-Carbonate-Pyrite Index (CCPI) is used to identify alteration associated with
chlorite, carbonates, and pyrite, which can be associated with certain styles of hydrothermal
activity.

Formula:

CCPI =100 * (FeO + MgO) / (FeO + MgO + Naz0 + K20)
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Data Presentation: Quantitative Analysis of

Alteration Zones

The following tables summarize typical geochemical characteristics and alteration index values

for different hydrothermal alteration zones commonly found in porphyry copper deposits, which

are classic examples of extensive feldspar alteration.

Table 1: Typical Mineralogical and Geochemical Characteristics of Hydrothermal Alteration

Zones

Alteration Zone

Key Minerals

Major Element Changes

Potassic

K-feldspar, biotite, magnetite,

quartz

K20 enrichment; Naz0, CaO,
MgO depletion

Phyllic (Sericitic)

Quartz, sericite (fine-grained

muscovite), pyrite

K20 enrichment (in sericite);
Naz0, Ca0, MgO depletion

H* metasomatism leading to

breakdown of feldspars;

Argillic Kaolinite, montmorillonite, illite )
depletion of Naz0, K20, CaO,
MgO
Hydration and carbonation;
- _ _ _ _ variable changes in major
Propylitic Chlorite, epidote, calcite, albite

elements, often with CaO and
CO2 addition

Table 2: Typical Chemical Index of Alteration (CIA) Values in Porphyry Copper Systems
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Alteration Zone Host Rock Typical CIA Range Reference

Unaltered
o Igneous 45 - 55 [1]
Granodiorite

Calculated from

Potassic Granodiorite 50 - 65 )
various sources
] o o Calculated from
Phyllic (Sericitic) Granodiorite 65 - 85 ]
various sources
o o Calculated from
Argillic Granodiorite 75-95 .
various sources
" . Calculated from
Propylitic Granodiorite 50-70

various sources

Table 3: Application of Various Alteration Indices
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Index Name

Formula

Typical Application

Interpretation

Chemical Index of
Alteration (CIA)

[Al203 / (Al203 + CaO*
+ Naz20 + K20)] * 100

General weathering

and argillic alteration

Higher values indicate
more intense feldspar

to clay alteration.

Ishikawa Alteration
Index (Al)

100 * (K20 + MgO) /
(K20 + MgO + Naz0 +
CaO)

Sericitic and chloritic
alteration in VMS

systems

Higher values indicate
stronger sericitization

or chloritization.

Chlorite-Carbonate-
Pyrite Index (CCPI)

100 * (FeO + MgO) /
(FeO + MgO + Naz0
+ K20)

Chloritic, carbonate,
and pyrite-rich
alteration

Higher values suggest
enrichment in Fe-Mg
bearing alteration

minerals.

Sericite Index

K20 / (K20 + Naz0)

Quantifies the degree
of albitization vs. K-
feldspar/sericite

alteration

Higher values indicate
a shift towards
potassic/sericitic

alteration.

Chlorite Index

FeO / (FeO + MgO)

Differentiates between
Mg-rich and Fe-rich

chlorite alteration

Varies with the
composition of the

chlorite.

Experimental Protocols
Sample Collection and Preparation

» Field Sampling: Collect representative rock samples from different alteration zones. Ensure
samples are fresh and minimally affected by surface weathering. Document the location,
rock type, and observed alteration minerals for each sample.

e Crushing and Grinding: Crush the rock samples to fragments of less than 1 cm using a jaw
crusher. Reduce a representative split of the crushed material to a fine powder (< 75
micrometers) using a tungsten carbide or agate ring mill.

Whole-Rock Geochemical Analysis (XRF)

o Sample Digestion (Fused Bead Method):

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12085585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

[e]

Accurately weigh approximately 1 gram of the powdered rock sample and 9 grams of a
lithium tetraborate/lithium metaborate flux.

[e]

Thoroughly mix the sample and flux in a platinum crucible.

o

Fuse the mixture in a furnace at approximately 1000-1100°C until a homogenous molten
glass is formed.

o

Pour the molten glass into a platinum mold to create a flat, circular fused bead.

o XRF Analysis:

o Calibrate the X-ray fluorescence spectrometer using certified reference materials of known
geochemical composition.

o Analyze the fused beads to determine the weight percent of major element oxides (SiOz,
TiOz2, Al203, Fe203, MnO, MgO, CaO, Naz0, K20, P20s5).

Petrographic Analysis

e Thin Section Preparation: Prepare polished thin sections (30 micrometers thick) of
representative rock samples from each alteration zone.

e Microscopic Examination:

o Examine the thin sections using a petrographic microscope under plane-polarized and
cross-polarized light.

o ldentify the primary rock-forming minerals and the secondary alteration minerals.

o Describe the textural relationships between minerals, such as the replacement of primary
feldspars by sericite, clay minerals, or epidote.[2][3]

o Estimate the modal abundance of the alteration minerals.

Data Analysis and Interpretation Workflow

The following diagram illustrates the workflow for analyzing feldspar alteration in a
hydrothermal system.
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Caption: Workflow for Feldspar Alteration Analysis.
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Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationships between primary feldspars,
hydrothermal fluids, and the resulting alteration products.
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Caption: Feldspar Alteration Pathways.

Conclusion

The systematic analysis of feldspar alteration using geochemical indices, particularly the
Chemical Index of Alteration (CIA), provides a robust and quantitative method for characterizing
hydrothermal systems. When integrated with detailed petrographic observations, these
techniques offer powerful tools for researchers in mineral exploration and geothermal energy,
enabling the delineation of alteration zones and providing vectors towards areas of interest.
The protocols outlined in this document provide a standardized approach to data acquisition
and interpretation, ensuring comparability and reliability of results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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